Cas no 5968-48-9 (1-(phenanthren-1-yl)ethanone)

1-(phenanthren-1-yl)ethanone structure
1-(phenanthren-1-yl)ethanone structure
Product Name:1-(phenanthren-1-yl)ethanone
CAS No:5968-48-9
MF:C16H12O
MW:220.265884399414
CID:1616784
PubChem ID:259290
Update Time:2025-04-21

1-(phenanthren-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(phenanthren-1-yl)ethanone
    • NSC89113
    • DTXSID70975079
    • 1-(PHENANTHREN-1-YL)ETHAN-1-ONE
    • SCHEMBL4276654
    • 1-acetyl-phenanthrene
    • 1-phenanthren-1-ylethanone
    • NSC-89113
    • 5968-48-9
    • Inchi: 1S/C16H12O/c1-11(17)13-7-4-8-15-14-6-3-2-5-12(14)9-10-16(13)15/h2-10H,1H3
    • InChI Key: FFNRKAWQIXXMNB-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=C2C3C=CC=CC=3C=CC2=1

Computed Properties

  • Exact Mass: 220.08886
  • Monoisotopic Mass: 220.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.164
  • Boiling Point: 405.9°C at 760 mmHg
  • Flash Point: 180.7°C
  • Refractive Index: 1.685
  • PSA: 17.07
  • LogP: 4.19560
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